4-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(4-methoxyphenyl)piperazine-1-carboxamide
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Description
4-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(4-methoxyphenyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C19H21N7O2 and its molecular weight is 379.424. The purity is usually 95%.
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Scientific Research Applications
G Protein-Biased Dopaminergics Discovery
A study by Möller et al. (2017) highlighted the significance of 1,4-disubstituted aromatic piperazines in interacting with aminergic G protein-coupled receptors. By incorporating a pyrazolo[1,5-a]pyridine heterocyclic appendage, researchers developed high-affinity dopamine receptor partial agonists. These compounds exhibited a preference for activating G proteins over β-arrestin recruitment, suggesting their potential as novel therapeutics in treating conditions like psychosis (Möller et al., 2017).
Novel Anti-Inflammatory and Analgesic Agents
Abu‐Hashem et al. (2020) synthesized new heterocyclic compounds derived from visnaginone and khellinone, exhibiting COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities. This research opens avenues for the development of new therapeutic agents targeting inflammation and pain (Abu‐Hashem et al., 2020).
Cytotoxicity of Pyrazole Derivatives
Hassan et al. (2014) explored the synthesis of 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and their derivatives, assessing their cytotoxic activity against Ehrlich Ascites Carcinoma cells. This study contributes to the field of cancer research by identifying potential compounds for further evaluation as cancer therapeutics (Hassan et al., 2014).
Photosynthetic Electron Transport Inhibition
Research by Vicentini et al. (2005) introduced pyrazole derivatives as inhibitors of photosynthetic electron transport. These compounds demonstrated significant inhibitory properties, suggesting potential applications in developing new herbicides and understanding photosynthetic mechanisms (Vicentini et al., 2005).
Antitubercular Agents
Srinivasarao et al. (2020) designed and synthesized novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives, demonstrating significant anti-tubercular activity against Mycobacterium tuberculosis H37Ra. This study highlights the potential of these compounds in contributing to the development of new treatments for tuberculosis (Srinivasarao et al., 2020).
Properties
IUPAC Name |
N-(4-methoxyphenyl)-4-(6-pyrazol-1-ylpyridazin-3-yl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N7O2/c1-28-16-5-3-15(4-6-16)21-19(27)25-13-11-24(12-14-25)17-7-8-18(23-22-17)26-10-2-9-20-26/h2-10H,11-14H2,1H3,(H,21,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMUBLBRLXJMKAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)N2CCN(CC2)C3=NN=C(C=C3)N4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.